Cas no 1807125-25-2 (Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1807125-25-2
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890566
• Update Time: 2025-06-13

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-17-8(16)3-6-7(15)2-5(4-13)14-9(6)10(11)12/h2,10H,3-4,13H2,1H3,(H,14,15)
• InChI Key： BYPQZWWFXHSKOS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(CN)N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

Research Briefing on Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS: 1807125-25-2) in Chemical Biology and Pharmaceutical Applications

The compound Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS: 1807125-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in targeting specific enzymatic pathways and disease mechanisms.

One of the key areas of interest is the role of this compound as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting kinases and other signaling proteins. The presence of the difluoromethyl group is noteworthy, as it can enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry. Recent synthetic routes have optimized the yield and purity of this compound, enabling more efficient scale-up for preclinical studies.

In vitro and in vivo studies have demonstrated the compound's potential in modulating specific biological pathways. For instance, preliminary data suggest its efficacy in inhibiting certain inflammatory markers, which could pave the way for its use in autoimmune diseases. Additionally, its structural features make it a candidate for further derivatization to improve pharmacokinetic properties. Collaborative efforts between academic and industrial researchers have accelerated the exploration of its applications, with several patents filed in the past year.

The safety profile and toxicity of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate have also been under scrutiny. Early-stage toxicological assessments indicate a favorable safety margin, though further studies are required to fully elucidate its long-term effects. These findings are critical for advancing the compound into clinical trials, particularly for chronic conditions where prolonged exposure is anticipated.

Looking ahead, the integration of computational modeling and high-throughput screening is expected to further unlock the potential of this compound. By leveraging artificial intelligence and machine learning, researchers can predict its interactions with various biological targets and optimize its structure for enhanced efficacy. The compound's versatility and adaptability position it as a valuable asset in the ongoing quest for novel therapeutics.

In conclusion, Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetate represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural attributes, combined with emerging biological data, underscore its potential for addressing unmet medical needs. Continued research and collaboration will be essential to fully realize its therapeutic value and translate these findings into clinical applications.